Cas no 863501-52-4 (2-(4-ethoxyphenyl)-9-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(4-ethoxyphenyl)-9-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 863501-52-4
• MF: C₂₁H₁₉N₅O₃
• MW: 389.407263994217
• CID: 6616274
• PubChem ID: 7163623
• Update Time: 2025-08-05

2-(4-ethoxyphenyl)-9-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-9-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide
• CCG-299976
• AKOS001865312
• SR-01000138534-1
• F0683-0294
• 863501-52-4
• SR-01000138534
• AB00672195-01
• SCHEMBL22400143
• 2-(4-ethoxyphenyl)-9-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 2-(4-ethoxyphenyl)-8-oxo-9-(m-tolyl)-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C21H19N5O3/c1-3-29-15-9-7-13(8-10-15)19-23-16(18(22)27)17-20(25-19)26(21(28)24-17)14-6-4-5-12(2)11-14/h4-11H,3H2,1-2H3,(H2,22,27)(H,24,28)
• InChI Key： NUICTNFQYLRODL-UHFFFAOYSA-N
• SMILES： O=C1NC2C(C(N)=O)=NC(C3C=CC(=CC=3)OCC)=NC=2N1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 389.14878949g/mol
• Monoisotopic Mass: 389.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Additional information on 2-(4-ethoxyphenyl)-9-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Comprehensive Overview of 2-(4-ethoxyphenyl)-9-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 863501-52-4)

The compound 2-(4-ethoxyphenyl)-9-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 863501-52-4) is a highly specialized purine derivative with significant potential in pharmaceutical research and development. This molecule, characterized by its unique purine-6-carboxamide core, has garnered attention due to its structural complexity and potential therapeutic applications. Researchers are particularly interested in its 8-oxo-8,9-dihydro-7H-purine scaffold, which is known to interact with various biological targets, making it a candidate for drug discovery programs.

In recent years, the demand for novel purine-based compounds has surged, driven by their versatility in modulating enzymatic activity and receptor interactions. The 2-(4-ethoxyphenyl) and 9-(3-methylphenyl) substituents in this compound contribute to its lipophilicity and binding affinity, which are critical factors in drug design. These features align with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and minimal off-target effects.

The synthesis and characterization of 2-(4-ethoxyphenyl)-9-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide involve advanced organic chemistry techniques, including cross-coupling reactions and heterocyclic ring formation. Its CAS No. 863501-52-4 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. This compound’s potential applications span cancer research, neurodegenerative diseases, and inflammatory disorders, reflecting the growing interest in multi-target therapeutics.

From an industrial perspective, the scalability of producing purine-6-carboxamide derivatives like this one is a topic of active discussion. Innovations in green chemistry and catalytic processes are being explored to optimize its synthesis, reducing environmental impact while maintaining high yields. These advancements resonate with the broader push toward sustainable drug development, a priority for both academia and the pharmaceutical industry.

In summary, 2-(4-ethoxyphenyl)-9-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 863501-52-4) represents a promising avenue for future therapeutic innovation. Its structural features and potential applications position it at the intersection of medicinal chemistry and biotechnology, addressing some of the most pressing challenges in modern healthcare.